Cas no 14877-41-9 (Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III))

Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt(III) is a coordination complex featuring cobalt in the +3 oxidation state, chelated by three tetramethylheptanedionate ligands. This compound is notable for its high thermal stability and well-defined molecular structure, making it suitable for applications in chemical vapor deposition (CVD) and atomic layer deposition (ALD) processes for thin-film coatings. Its volatile nature and consistent decomposition behavior ensure precise control over cobalt-containing thin films, which are critical in semiconductor and catalytic applications. The sterically hindered ligands enhance stability against moisture and air, facilitating handling under ambient conditions. This compound is particularly valued in materials science for producing uniform, high-purity cobalt oxide or metal films.
Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III) structure
14877-41-9 structure
Product Name:Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III)
CAS No:14877-41-9
MF:C33H60CoO6
MW:611.759112358093
MDL:MFCD00233617
CID:87430
PubChem ID:24870496
Update Time:2025-05-28

Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III) Chemical and Physical Properties

Names and Identifiers

    • Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III)
    • Cobalt tris(2,2,6,6-tetramethyl-3,5-heptanedionate)
    • Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt(III),Co(TMHD)3
    • COBALT(III) 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE
    • cobalt,(Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one
    • Co(2,2,6,6,-tetramethylheptane-3,5-dionate)3
    • Co(dipivaloylmethanate)3
    • CO(TMHD)3
    • COBALT (III) (2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE)
    • COBALT III 2,2,6,6-TETRAMETHYLHEPTANEDIONATE
    • Nsc177710
    • Tris-(2,2,6,6-tetramethyl-3,5-heptandionato)cobalt(III)
    • Tris-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-cobalt
    • Tris(2,2,6,6tetramethyl-3,5-heptanedionato)cobalt(Ⅲ)
    • Cobalt, tris(2,2,6,6-tetramethyl-3,5-heptanedionato)-
    • Tris-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O'')-cobalt
    • E83032
    • MFCD00233617
    • TRIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)COBALT(III)
    • 14877-41-9
    • MDL: MFCD00233617
    • Inchi: 1S/3C11H20O2.Co/c3*1-10(2,3)8(12)7-9(13)11(4,5)6;/h3*7,12H,1-6H3;/b3*8-7-;
    • InChI Key: KZYDQDGBCQGIHS-LWTKGLMZSA-N
    • SMILES: [Co].O/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.O/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.O/C(=C\C(C(C)(C)C)=O)/C(C)(C)C

Computed Properties

  • Exact Mass: 611.3724
  • Monoisotopic Mass: 611.372
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 9
  • Complexity: 693
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 112A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: g/cm3
  • Melting Point: 250 °C (dec.)(lit.)
  • Boiling Point: 250°C
  • Flash Point: subl. 120°C/0.5mm
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 102.42
  • LogP: 7.82070
  • Sensitiveness: Hygroscopic
  • Solubility: Not determined

Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III) Security Information

  • WGK Germany:3
  • TSCA:No

Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III) Pricemore >>

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abcr
AB120187-1 g
Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt(III), 99% (99.9+%-Co) [Co(TMHD)3]; .
14877-41-9 99%
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€103.20 2023-07-20
abcr
AB120187-5 g
Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt(III), 99% (99.9+%-Co) [Co(TMHD)3]; .
14877-41-9 99%
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AB120187-25 g
Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt(III), 99% (99.9+%-Co) [Co(TMHD)3]; .
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III) Suppliers

Amadis Chemical Company Limited
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(CAS:14877-41-9)Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III)
Order Number:A980555
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:47
Price ($):265.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:14877-41-9)Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III)
A980555
Purity:99%
Quantity:5g
Price ($):265.0
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